2,6-Dimethylnicotinoyl chloride

• CAS No.: 1215964-43-4
• Molecular Formula: C8H8ClNO
• Molecular Weight: 169.61 g/mol
• IUPAC Name: 2,6-dimethylpyridine-3-carbonyl chloride
• InChI: InChI=1S/C8H8ClNO/c1-5-3-4-7(8(9)11)6(2)10-5/h3-4H,1-2H3
• InChI Key: JPYMVRPRKYQZHS-UHFFFAOYSA-N
• SMILES: CC1=NC(=C(C=C1)C(=O)Cl)C

Description

2,6-Dimethylnicotinoyl chloride is a heterocyclic acyl chloride derivative featuring a pyridine ring substituted with methyl groups at the 2- and 6-positions and an acyl chloride functional group at the 3-position. This compound is primarily utilized in organic synthesis, particularly in the preparation of amides, esters, and other nicotinic acid derivatives. The methyl substituents impart steric and electronic effects that influence its reactivity and stability. However, this could enhance storage stability, making it advantageous for applications requiring prolonged shelf life.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound	Aromatic Ring	Substituents	Functional Group	Key Applications	Reactivity	Toxicity Concerns
2,6-Dimethylnicotinoyl chloride	Pyridine	2,6-dimethyl	Acyl chloride	Organic synthesis	Moderate	Corrosive
4,6-Dichloro-nicotinaldehyde	Pyridine	4,6-dichloro	Aldehyde	Pharmaceutical research	High	High
2,6-Dichlorobenzoyl chloride	Benzene	2,6-dichloro	Acyl chloride	Protease inhibitor development	Very high	High

Table 2: Electronic Effects and Stability

Compound	Substituent Electronic Effect	Stability in Storage
2,6-Dimethylnicotinoyl chloride	Electron-donating (methyl)	Higher
4,6-Dichloro-nicotinaldehyde	Electron-withdrawing (chlorine)	Moderate
2,6-Dichlorobenzoyl chloride	Electron-withdrawing (chlorine)	Lower